Cas no 7191-12-0 (2-(dichloromethyl)-1,3,2λ5-dioxaphosphinane 2-oxide)

• Product name: 2-(dichloromethyl)-1,3,2λ5-dioxaphosphinane 2-oxide
• CAS No: 7191-12-0
• MF: C₄H₇Cl₂O₃P
• MW: 204.976340532303
• CID: 884199
• PubChem ID: 270846

2-(dichloromethyl)-1,3,2λ5-dioxaphosphinane 2-oxide Chemical and Physical Properties

Names and Identifiers

• 2-(dichloromethyl)-1,3,2λ5-dioxaphosphinane 2-oxide
• 2-(dichloromethyl)-1,3,2-dioxaphosphinane 2-oxide
• AC1L6PIH
• AC1Q3H3P
• AG-K-61911
• AR-1C8908
• CTK5D5233
• Dichlormethylphosphonsaeure-trimethylenester
• NSC113934
• Phosphonic acid, cyclic trimethylene ester
• 7191-12-0
• NSC-113934
• DTXSID70297086

• Inchi： InChI=1S/C4H7Cl2O3P/c5-4(6)10(7)8-2-1-3-9-10/h4H,1-3H2
• InChI Key： AUURCWZUBWUWJN-UHFFFAOYSA-N
• SMILES： C1COP(=O)(OC1)C(Cl)Cl

Computed Properties

• Exact Mass: 203.95111
• Monoisotopic Mass: 203.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 240.7°C at 760 mmHg
• Flash Point: 97.4°C
• Refractive Index: 1.465
• PSA: 35.53
• LogP: 2.37760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates